Cas no 17812-07-6 ((2E)-4-oxo-4-phenylbut-2-enoic acid)

(2E)-4-oxo-4-phenylbut-2-enoic acid structure

17812-07-6 structure

Product Name:(2E)-4-oxo-4-phenylbut-2-enoic acid

CAS No:17812-07-6

Molecular Formula:C₁₀H₈O₃

Molecular Weight:176.16872

CID:50888

PubChem ID:676116

(2E)-4-oxo-4-phenylbut-2-enoic acid Properties

Names and Identifiers

- trans-3-Benzoylacrylic acid
- (E)-3-Benzoylacrylic acid
- (E)-4-Oxo-4-phenyl-2-butenoic acid
- 4-oxo-4-phenylbut-2-enoic acid
- (E)-4-phenyl-4-oxo-2-butenoic acid
- 3-benzoyl acrylic acid
- trans-4-oxo-4-phenyl-2-butenoic acid
- AURORA 23287
- TIMTEC-BB SBB007952
- BENZOYL ACRYLIC ACID
- TRANS-3-BENZOYLACETICACID
- BETA-BENZOYL ACRYLIC ACID
- TRANS-BENZOYLACRYLIC ACID
- AKOS BBS-00002157
- 3-BENZOYLACRYLIC ACID
- OTAVA-BB BB7110952594
- (2E)-4-oxo-4-phenylbut-2-enoic acid
- trans-beta-benzoylacrylic acid
- EN300-1588441
- (2E)-4-Oxo-4-phenyl-2-butenoic acid
- AS-57498
- AE-641/02009001
- ss-Benzoyl-acrylsaure
- EINECS 209-496-5
- ss-Benzoylacrylic acid
- 583-06-2
- NSC-143
- NCGC00341436-01
- 3-Benzoylacrylic acid, predominantly trans
- InChI=1/C10H8O3/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-7H,(H,12,13)/b7-6
- BDBM50125821
- NSC143
- EN300-18942
- 4-Oxo-4-phenylcrotonic acid
- NS00033901
- NSC 143
- 2-butenoic acid, 4-oxo-4-phenyl-, (2E)-
- 4-Oxo-4-phenyl-but-2-enoic acid
- trans-3-Benzoylacrylicacid
- 2-Butenoic acid, 4-oxo-4-phenyl-
- DTXSID1060392
- (E)-4-oxo-4-phenyl-but-2-enoic acid
- BB 0218773
- DTXSID30901612
- CHEMBL16365
- NoName_745
- AC-14424
- CS-0368601
- F2103-0016
- HMS1579K08
- 4-Oxo-4-phenyl-2-butenoic acid
- 17812-07-6
- 4-Phenyl-4-oxo-2-butenoic acid
- 4-oxo-4-phenylbut-2-enoicacid
- AKOS000267606
- SCHEMBL312429
- Acrylic acid, 3-benzoyl-
- Z2895088074
- A1-01400
- MFCD00014015
- AI3-26616
- A831824
- .beta.-Benzoylacrylic acid
- W-111702
- Benzoylacrylic acid
- CS-0040775
- Crotonic acid, 4-oxo-4-phenyl-
- (E)-4-oxo-4-phenylbut-2-enoic acid
- 7N-710
- AB01332184-02
- BBL007891
- ALBB-025661
- STK358786
- +Expand
- InChIKey： PLPDHGOODMBBGN-VOTSOKGWSA-N
- Inchi： 1S/C10H8O3/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-7H,(H,12,13)/b7-6+
- SMILES： C1=CC=C(C=C1)C(=O)/C=C/C(=O)O

Computed Properties

Exact Mass: 176.04700
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 176.047344113g/mol
Heavy Atom Count: 13
Complexity: 224
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 54.4Å²

Experimental Properties

LogP: 1.51010
PSA: 54.37000
Melting Point: 96-98 ºC
Color/Form: Not determined
Solubility: Not determined
Density: 1.238

(2E)-4-oxo-4-phenylbut-2-enoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00268F-25g	2-Butenoic acid, 4-oxo-4-phenyl-, (2E)-	17812-07-6	95%	25g	$111.00
A2B Chem LLC	AB00591-25g	4-Oxo-4-phenylbut-2-enoic acid	17812-07-6	95%	25g	$111.00	2024-04-20
Aaron	AR0026GR-1g	2-Butenoic acid, 4-oxo-4-phenyl-, (2E)-	17812-07-6	98%	1g	$7.00
Ambeed	A207759-1g	(E)-4-Oxo-4-phenylbut-2-enoic acid	17812-07-6	95%	1g	$11.0	2024-07-21
Enamine	EN300-1588441-0.05g	(2E)-4-oxo-4-phenylbut-2-enoic acid	17812-07-6	95%	0.05g	$19.0	2023-07-10
Key Organics Ltd	7N-710-0.5G	(E)-4-oxo-4-phenyl-2-butenoic acid	17812-07-6	>95%	0.5g	£55.00	2023-09-07

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17812-07-6 ((2E)-4-oxo-4-phenylbut-2-enoic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:17812-07-6)(2E)-4-oxo-4-phenylbut-2-enoic acid

Purity:99%

Quantity:100g

Price($):451.0